N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine

• IUPAC Name: N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine
• InChI: InChI=1S/C15H23N5/c1-10(2)8-20-9-14(6-17-20)19-12(4)15-7-16-13(5)18-11(15)3/h6-7,9-10,12,19H,8H2,1-5H3
• InChI Key: MJLNYNKRQGKSBF-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=NC=C1C(C)NC2=CN(N=C2)CC(C)C)C
• Molecular Formula: C15H23N5
• Molecular Weight: 273.38 g/mol

Description

N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine is a heterocyclic compound that features both pyrimidine and pyrazole rings

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine typically involves the following steps:

Formation of the Pyrimidine Ring: The pyrimidine ring can be synthesized through the condensation of appropriate aldehydes and amines under acidic or basic conditions.

Formation of the Pyrazole Ring: The pyrazole ring is often formed via cyclization reactions involving hydrazines and 1,3-diketones.

Coupling of Pyrimidine and Pyrazole Rings: The final step involves coupling the pyrimidine and pyrazole rings through a series of nucleophilic substitution reactions.

Industrial Production Methods

Industrial production of this compound may involve optimizing the reaction conditions to maximize yield and purity. This includes controlling temperature, pressure, and the use of catalysts to facilitate the reactions.

Chemical Reactions Analysis

Types of Reactions

N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine can undergo various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can yield amine derivatives.

Substitution: Nucleophilic and electrophilic substitution reactions can introduce different functional groups.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (Cl₂, Br₂) and alkylating agents (R-X) are commonly employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield oxides, while substitution reactions can introduce various alkyl or aryl groups.

Scientific Research Applications

N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine has several scientific research applications:

Chemistry: Used as a building block for synthesizing more complex molecules.

Biology: Investigated for its potential as a bioactive compound with antimicrobial and anticancer properties.

Medicine: Explored for its potential therapeutic effects, particularly in targeting specific enzymes or receptors.

Industry: Utilized in the development of new materials with unique properties.

Mechanism of Action

The mechanism of action of N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine involves its interaction with specific molecular targets. This compound may bind to enzymes or receptors, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Pyrazolo[3,4-d]pyrimidine: Known for its CDK2 inhibitory activity and potential anticancer properties.

Pyrazolo[4,3-e][1,2,4]triazolo[1,5-c]pyrimidine: Another compound with significant biological activity, particularly in cancer treatment.

Uniqueness

N-[1-(2,4-dimethylpyrimidin-5-yl)ethyl]-1-(2-methylpropyl)pyrazol-4-amine is unique due to its specific structural features, which confer distinct chemical and biological properties